WAY-255348
WAY-255348
WAY-255348 is a potent nonsteroidal progesterone receptor (PR) antagonist. WAY-255348 inhibits the activity of progesterone. WAY-255348 achieves antagonist activity by binding to and subsequently preventing progesterone-induced nuclear accumulation, phosphorylation and promoter interactions of the PR. WAY-255348 bound PR conformation was similar to that of a progesterone agonist-bound PR and distinct from steroidal antagonist-bound PR conformations. WAY-255348 inhibits PR action through a novel molecular mechanism that is distinct from previously studied PR modulators and may be a useful tool to further understanding of PR signaling pathways.
Brand Name:
Vulcanchem
CAS No.:
872141-23-6
VCID:
VC0547107
InChI:
InChI=1S/C16H14FN3O/c1-16(2)11-6-9(7-12(17)14(11)19-15(16)21)13-5-4-10(8-18)20(13)3/h4-7H,1-3H3,(H,19,21)
SMILES:
CC1(C2=C(C(=CC(=C2)C3=CC=C(N3C)C#N)F)NC1=O)C
Molecular Formula:
C16H14FN3O
Molecular Weight:
283.3 g/mol
WAY-255348
CAS No.: 872141-23-6
Inhibitors
VCID: VC0547107
Molecular Formula: C16H14FN3O
Molecular Weight: 283.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 872141-23-6 |
|---|---|
| Product Name | WAY-255348 |
| Molecular Formula | C16H14FN3O |
| Molecular Weight | 283.3 g/mol |
| IUPAC Name | 5-(7-fluoro-3,3-dimethyl-2-oxo-1H-indol-5-yl)-1-methylpyrrole-2-carbonitrile |
| Standard InChI | InChI=1S/C16H14FN3O/c1-16(2)11-6-9(7-12(17)14(11)19-15(16)21)13-5-4-10(8-18)20(13)3/h4-7H,1-3H3,(H,19,21) |
| Standard InChIKey | KIOOLNRTWPFVHX-UHFFFAOYSA-N |
| SMILES | CC1(C2=C(C(=CC(=C2)C3=CC=C(N3C)C#N)F)NC1=O)C |
| Canonical SMILES | CC1(C2=C(C(=CC(=C2)C3=CC=C(N3C)C#N)F)NC1=O)C |
| Appearance | White to off-white solid powder |
| Description | WAY-255348 is a potent nonsteroidal progesterone receptor (PR) antagonist. WAY-255348 inhibits the activity of progesterone. WAY-255348 achieves antagonist activity by binding to and subsequently preventing progesterone-induced nuclear accumulation, phosphorylation and promoter interactions of the PR. WAY-255348 bound PR conformation was similar to that of a progesterone agonist-bound PR and distinct from steroidal antagonist-bound PR conformations. WAY-255348 inhibits PR action through a novel molecular mechanism that is distinct from previously studied PR modulators and may be a useful tool to further understanding of PR signaling pathways. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly. |
| Solubility | soluble in DMSO, not soluble in water. |
| Storage | 0 - 4 C for short term (days to weeks), or -20 C for long term (months). |
| Synonyms | 5-(7-fluoro-3,3-dimethyl-2-oxo-2,3-dihydro-1H-indol-5-yl)-1-methyl-1H-pyrrole-2-carbonitrile WAY 255348 WAY-255348 WAY255348 |
| Reference | 1: Yudt MR, Russo LA, Berrodin TJ, Jelinsky SA, Ellis D, Cohen JC, Cooch N, Haglund E, Unwalla RJ, Fensome A, Wrobel J, Zhang Z, Nagpal S, Winneker RC. Discovery of a novel mechanism of steroid receptor antagonism: WAY-255348 modulates progesterone receptor cellular localization and promoter interactions. Biochem Pharmacol. 2011 Dec 1;82(11):1709-19. doi: 10.1016/j.bcp.2011.08.006. Epub 2011 Aug 11. PubMed PMID: 21854761. |
| PubChem Compound | 11543746 |
| Last Modified | Nov 11 2021 |
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